Cas no 22124-67-0 (1,3-dihydro-1-methyl-2H-Pyrrol-2-one)

1,3-dihydro-1-methyl-2H-Pyrrol-2-one structure
22124-67-0 structure
Product name:1,3-dihydro-1-methyl-2H-Pyrrol-2-one
CAS No:22124-67-0
MF:C5H7NO
MW:97.11518
CID:1109283
PubChem ID:5325710

1,3-dihydro-1-methyl-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-methyl-2H-Pyrrol-2-one
    • 22124-67-0
    • 1-Methyl-1,3-dihydro-2H-pyrrol-2-one
    • DS-000333
    • 1-methyl-2,3-dihydro-1H-pyrrol-2-one
    • 1-methyl-3H-pyrrol-2-one
    • InChI=1/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H
    • Inchi: InChI=1S/C5H7NO/c1-6-4-2-3-5(6)7/h2,4H,3H2,1H3
    • InChI Key: VIETUFSZPCIVQL-UHFFFAOYSA-N
    • SMILES: CN1C=CCC1=O

Computed Properties

  • Exact Mass: 97.05281
  • Monoisotopic Mass: 97.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 20.31

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